Cas no 2137630-08-9 (4-(4-Methyl-3-nitrophenyl)-4-oxo-2-(propan-2-yl)butanoic acid)

4-(4-Methyl-3-nitrophenyl)-4-oxo-2-(propan-2-yl)butanoic acid is a specialized organic compound featuring a nitro-substituted aromatic ring and a branched aliphatic chain with a ketone and carboxylic acid functional group. Its structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the development of pharmaceuticals and agrochemicals. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups on the phenyl ring enhances its reactivity in electrophilic and nucleophilic substitution reactions. The isopropyl substitution at the α-position of the butanoic acid moiety contributes to steric effects, influencing selectivity in synthetic pathways. This compound is suited for applications requiring precise molecular modifications due to its well-defined reactivity profile.

4-(4-Methyl-3-nitrophenyl)-4-oxo-2-(propan-2-yl)butanoic acid structure

2137630-08-9 structure

Product Name:4-(4-Methyl-3-nitrophenyl)-4-oxo-2-(propan-2-yl)butanoic acid

CAS No:2137630-08-9

MF:C₁₄H₁₇NO₅

MW:279.288484334946

CID:6268649

PubChem ID:165452193

Update Time:2025-05-20

4-(4-Methyl-3-nitrophenyl)-4-oxo-2-(propan-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(4-methyl-3-nitrophenyl)-4-oxo-2-(propan-2-yl)butanoic acid
- EN300-740257
- 2137630-08-9
- 4-(4-Methyl-3-nitrophenyl)-4-oxo-2-(propan-2-yl)butanoic acid
- Inchi： 1S/C14H17NO5/c1-8(2)11(14(17)18)7-13(16)10-5-4-9(3)12(6-10)15(19)20/h4-6,8,11H,7H2,1-3H3,(H,17,18)
- InChI Key： XWUPKIUIAKJVIZ-UHFFFAOYSA-N
- SMILES： OC(C(CC(C1C=CC(C)=C(C=1)[N+](=O)[O-])=O)C(C)C)=O

Computed Properties

Exact Mass: 279.11067264g/mol
Monoisotopic Mass: 279.11067264g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 388
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 100Å²

4-(4-Methyl-3-nitrophenyl)-4-oxo-2-(propan-2-yl)butanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-740257-1.0g	4-(4-methyl-3-nitrophenyl)-4-oxo-2-(propan-2-yl)butanoic acid	2137630-08-9		1g	$0.0	2023-06-07

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Additional information on 4-(4-Methyl-3-nitrophenyl)-4-oxo-2-(propan-2-yl)butanoic acid

4-(4-Methyl-3-nitrophenyl)-4-oxo-2-(propan-2-yl)butanoic acid: A Comprehensive Overview

The compound with CAS No. 2137630-08-9, known as 4-(4-Methyl-3-nitrophenyl)-4-oxo-2-(propan-2-yl)butanoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique molecular structure, which includes a substituted phenyl group, a ketone functional group, and a branched alkyl chain. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

Structural Analysis and Key Features

The molecular structure of 4-(4-Methyl-3-nitrophenyl)-4-oxo-2-(propan-2-yl)butanoic acid consists of a phenyl ring substituted with a methyl group at the para position and a nitro group at the meta position. The phenyl ring is connected to a butanoic acid moiety, which features a ketone group at the 4-position and an isopropyl group at the 2-position. This arrangement creates a molecule with both aromatic and aliphatic characteristics, contributing to its versatility in chemical reactions.

Chemical Properties and Synthesis

The synthesis of this compound involves a series of carefully designed organic reactions. Recent studies have highlighted the use of nitration and alkylation techniques to introduce the nitro and methyl groups onto the phenyl ring. The formation of the butanoic acid moiety typically involves ketone synthesis followed by carboxylation or oxidation steps. Researchers have also explored green chemistry approaches to enhance the efficiency and sustainability of these reactions.

Applications in Pharmacology and Drug Discovery

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